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Compound of Interest

Compound Name: 10-Cl-BBQ

Cat. No.: B1663906 Get Quote

Essential Safety and Handling Guide for 10-Cl-BBQ
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for handling 10-Chloro-

benzo[h]quinoline (10-Cl-BBQ), a potent aryl hydrocarbon receptor (AhR) agonist used in

research. Given that a specific Safety Data Sheet (SDS) is not readily available for this

compound, the following procedures are based on a composite hazard assessment of its

quinoline core structure and general best practices for handling novel, biologically active

compounds. Always treat 10-Cl-BBQ as potentially hazardous and adhere to the principle of

"as low as reasonably achievable" (ALARA) for exposure.

Chemical and Physical Properties
10-Cl-BBQ is a high-affinity AhR ligand with immunosuppressive activity.[1] It is an orally

bioavailable, non-toxic benzimidazoisoquinoline derivative.
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Property Value Source

CAS Number 23982-76-5 [1]

Molecular Formula C₁₈H₉ClN₂O

Molecular Weight 304.73 g/mol

Appearance White to beige powder

Solubility DMSO: 0.5 mg/mL (warmed)

Storage Temperature Room temperature

Stock Solution Storage

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 10-Cl-BBQ.

The required PPE is detailed below, with recommendations based on safety guidelines for

quinoline and its derivatives.
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PPE Category Specification Standard/Rationale

Eye Protection
Tightly fitting safety goggles or

a full-face shield.

EN 166 (EU) or NIOSH (US)

approved. Protects eyes from

splashes, aerosols, and solid

particulates.

Hand Protection

Chemical-resistant gloves

(e.g., butyl rubber, Viton).

Double-gloving with nitrile

gloves is recommended.

Tested according to EN 374.

Provides a robust barrier

against dermal absorption. The

outer glove should be changed

immediately upon

contamination.

Body Protection

A lab coat with long sleeves

and elastic cuffs. A chemically

resistant apron should be worn

over the lab coat when

handling larger quantities.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter is

required when handling the

solid compound outside of a

certified chemical fume hood

or for spill cleanup.

Protects against inhalation of

fine powders and potential

vapors.

Operational and Disposal Plans
Handling Protocol
Adherence to strict operational procedures is crucial to minimize exposure and ensure a safe

laboratory environment.

Preparation:

Read and understand this safety guide thoroughly before handling 10-Cl-BBQ.
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Ensure all necessary PPE is available and in good condition.

Prepare your workspace in a designated area, preferably within a certified chemical fume

hood.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use non-sparking tools to prevent ignition.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Spill Response Protocol
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation, if safe to do so.

Protect: Wear the appropriate PPE as outlined above, including respiratory protection.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.
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Clean: Decontaminate the spill area according to your laboratory's standard procedures.

Prevent Entry into Drains: Do not allow the chemical to enter drains.

Disposal Plan
All waste materials contaminated with 10-Cl-BBQ must be treated as hazardous waste.

Waste Collection:

Collect all contaminated materials (e.g., gloves, absorbent materials, empty containers) in

a designated, labeled, and sealed hazardous waste container.

Disposal:

Dispose of the hazardous waste through an authorized waste disposal company.

Do not dispose of 10-Cl-BBQ down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal. May cause

long-lasting harmful effects to aquatic life.

Experimental Workflow & Safety Procedures
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Caption: Workflow for safely handling 10-Cl-BBQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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